![molecular formula C7H6BClO3 B050531 4-Chloro-2-formylphenylboronic acid CAS No. 913835-76-4](/img/structure/B50531.png)
4-Chloro-2-formylphenylboronic acid
Overview
Description
4-Chloro-2-formylphenylboronic acid (4-CPBA) is an important chemical reagent commonly used in organic synthesis and medicinal chemistry. It is a versatile reagent that can be used to synthesize a wide range of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. 4-CPBA has been found to be an effective catalyst for a variety of transformations, including the formation of C-C, C-N, and C-O bonds, as well as the synthesis of heterocyclic compounds. It is also used in the synthesis of fluorescent dyes, fluorescent proteins, and other bioactive compounds. In addition, 4-CPBA has been found to have a number of biological applications, such as in the study of protein-protein interactions, enzyme inhibition, and drug delivery.
Scientific Research Applications
Bioorthogonal Coupling Reactions : This compound is effective in rapid formation of a stable boron-nitrogen heterocycle in neutral aqueous solutions, useful for bioorthogonal coupling reactions. This reaction is compatible with protein functional groups and is useful for protein conjugation under physiologically compatible conditions (Ozlem Dilek et al., 2015).
Supramolecular Architecture : The crystal structures of 4-chloro-phenylboronic acids, which include 4-Chloro-2-formylphenylboronic acid, have been characterized by single-crystal X-ray diffraction methods. These studies are important in understanding the molecular interactions and packing in crystals (M. R. Shimpi et al., 2007).
Antifungal Activity : this compound has shown antifungal activity against various fungal strains, including Aspergillus, Fusarium, Penicillium, and Candida. The position of substituents like fluorine has been found crucial for antifungal efficacy (Krzysztof M Borys et al., 2019).
Conformational and Structural Studies : The compound has been subject to conformational, structural, vibrational, and electronic studies, indicating its utility in molecular docking studies and its potential as an inhibitor of anti-apoptotic proteins (E. Tanış et al., 2020).
Spectroscopic Studies : Spectroscopic studies, including FT-IR, FT-Raman, and surface-enhanced Raman spectroscopy, have been performed on this compound. These studies help understand the adsorption mechanism and molecular geometry of the compound (N. Piergies et al., 2013).
Vibrational Spectra Analysis : The vibrational spectra of this compound have been studied experimentally and theoretically, aiding in the understanding of its structural and spectroscopic properties (M. Kurt, 2009).
Drug Delivery Systems : this compound conjugated chitosan nanoparticles have been investigated for their potential in insulin delivery systems. The interactions between boronic acids and diols in these systems are crucial for drug release (N. Siddiqui et al., 2016).
Future Directions
Mechanism of Action
Target of Action
The primary target of 4-Chloro-2-formylphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Mode of Action
This compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .
Biochemical Pathways
The affected pathway is the Suzuki–Miyaura cross-coupling reaction . The downstream effects of this pathway include the formation of new carbon-carbon bonds, which is a crucial step in many organic synthesis processes .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
(4-chloro-2-formylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BClO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-4,11-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTQFQGHQBOWNAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)Cl)C=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50635841 | |
Record name | (4-Chloro-2-formylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50635841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
913835-76-4 | |
Record name | B-(4-Chloro-2-formylphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=913835-76-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Chloro-2-formylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50635841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-2-formylphenylboronic Acid (contains varying amounts of Anhydride) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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